![molecular formula C9H18Cl2N4 B3095901 (4-Cyclohexyl-4H-1,2,4-triazol-3-yl)methanamine dihydrochloride CAS No. 1269199-01-0](/img/structure/B3095901.png)
(4-Cyclohexyl-4H-1,2,4-triazol-3-yl)methanamine dihydrochloride
Overview
Description
“(4-Cyclohexyl-4H-1,2,4-triazol-3-yl)methanamine dihydrochloride” is a chemical compound with the empirical formula C9H18Cl2N4. It is a solid substance .
Molecular Structure Analysis
The molecular weight of “this compound” is 253.17 . The SMILES string representation of the molecule is Cl.Cl.NCc1nncn1C2CCCCC2 .Physical and Chemical Properties Analysis
“this compound” is a solid substance . It has a molecular weight of 253.17 . The compound’s flash point is not applicable .Scientific Research Applications
Synthesis and Structural Analysis
- Compound Synthesis and Structure : The compound N,N-dibenzyl-1-(1-[(4-methyl-2-phenyl-4,5-dihydrooxazol-4-yl)methyl)]-1H-1,2,3-triazol-4-yl)methanamine was synthesized through a 1,3-dipolar cycloaddition reaction. Its structure was confirmed using NMR spectroscopy and other analytical methods (Aouine, El Hallaoui, & Alami, 2014).
Medicinal Chemistry and Biological Activity
Antimicrobial Activity : A series of [1-(6-methoxy-2-methylquinolin-4-yl)-1H-1,2,3-triazol-4-yl] methanamine derivatives exhibited moderate to very good antibacterial and antifungal activities, comparable to first-line drugs (Thomas, Adhikari, & Shetty, 2010).
Potential Antitumor Substances : A study focusing on the synthesis of new 4-(1H-pyrrol-1-yl)-5-cyclohexyl-1,2,4-triazole(4H)-3-yl thioacetanilides showed that these substances, due to their structure, could be promising for inhibition of MAO and certain enzymes, although initial screening indicated no effective inhibition of tumor cells in certain doses (Saidov, Georgiyants, & Demchenko, 2014).
Pharmacological Research
- Enantiospecific Antitubercular Activity : Cyclohex-3-enyl(5-phenyl-4H-1,2,4-triazol-3-yl)methanol, a compound with a similar triazole structure, demonstrated significant antitubercular activity in its specific stereoisomer. This highlights the importance of stereochemistry in pharmacological activity (Shekar, Sinha, Mukhopadhya, & Degani, 2013).
Chemical Analysis and Characterization
Chiral HPLC Method : A chiral HPLC method was developed for analyzing the stereoisomers of a novel triazole antitubercular compound, demonstrating the significance of stereoisomeric analysis in compounds with triazole structures (Shekar, Sinha, Mukhopadhya, & Degani, 2014).
Catalyst for Huisgen 1,3-Dipolar Cycloadditions : Tris(1-benzyl-1H-1,2,3-triazol-4-yl)methanol ligand formed a complex with CuCl, catalyzing the Huisgen 1,3-dipolar cycloaddition effectively, highlighting the role of triazole derivatives in catalysis (Ozcubukcu, Ozkal, Jimeno, & Pericàs, 2009).
Safety and Hazards
Properties
IUPAC Name |
(4-cyclohexyl-1,2,4-triazol-3-yl)methanamine;dihydrochloride | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H16N4.2ClH/c10-6-9-12-11-7-13(9)8-4-2-1-3-5-8;;/h7-8H,1-6,10H2;2*1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CNGXBJOBYHYGIX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)N2C=NN=C2CN.Cl.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H18Cl2N4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
253.17 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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